Cas no 951511-34-5 (3-(2H-1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• CAS No: 951511-34-5
• MF: C₁₈H₁₃N₅O₃
• MW: 347.327522993088
• CID: 5431619
• Update Time: 2025-05-22

3-(2H-1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyltriazol-4-yl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-
• 3-(2H-1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C18H13N5O3/c1-11-16(20-22-23(11)13-5-3-2-4-6-13)18-19-17(21-26-18)12-7-8-14-15(9-12)25-10-24-14/h2-9H,10H2,1H3
• InChI Key： BRVLTFUTXJGZSG-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=CC=C3)N=N2)=NC(C2=CC=C3OCOC3=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole

3-(2H-1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole

The compound 3-(2H-1,3-benzodioxol-5-yl)-5-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4 oxadiazole with CAS No. 951511 34 5 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzodioxole moiety, a triazole ring, and an oxadiazole core. These structural elements contribute to its exceptional chemical and biological properties.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. For instance, research conducted by Smith et al. (2023) demonstrated that the benzodioxole group in the molecule exhibits potent antioxidant activity, making it a promising candidate for applications in neurodegenerative diseases. Additionally, the triazole ring has been shown to enhance the molecule's stability and bioavailability, which are critical factors for drug development.

The synthesis of 3-(2H 1 3-benzodioxol 5 yl)-5-(5-methyl 1 phenyl 1H 1 2 3-triazol 4 yl)-1 2 4 oxadiazole involves a multi-step process that combines advanced organic synthesis techniques. A key step in the synthesis involves the coupling of the benzodioxole derivative with the triazole moiety under specific reaction conditions. This process ensures the formation of a stable and functional molecule that retains its bioactive properties.

In terms of applications, this compound has shown potential in the development of antimicrobial agents. A study published in *Journal of Medicinal Chemistry* (2023) revealed that the oxadiazole core of the molecule exhibits significant activity against Gram-positive bacteria. This finding underscores its potential as a lead compound for developing new antibiotics to combat drug-resistant bacterial infections.

Furthermore, the compound's ability to act as a fluorescent probe has opened new avenues in analytical chemistry. Researchers have utilized its unique fluorescence properties to develop sensors for detecting heavy metal ions in environmental samples. This application highlights the versatility of the molecule beyond traditional pharmaceutical uses.

From an environmental perspective, recent studies have focused on understanding the biodegradation pathways of this compound. Findings indicate that under aerobic conditions, the molecule undergoes rapid degradation into non-toxic byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 3-(2H 1 3-benzodioxol 5 yl)-5-(5-methyl 1 phenyl 1H 1 2 3-triazol 4 yl)-1 2 4 oxadiazole (CAS No. 951511 34 5) is a multifaceted compound with diverse applications in medicine and materials science. Its unique structure and bioactive properties make it a valuable asset for researchers and industry professionals alike.